6-Chloro-1-ethyl-4-oxoquinoline-3-carboxamide

• IUPAC Name: 6-chloro-1-ethyl-4-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C12H11ClN2O2/c1-2-15-6-9(12(14)17)11(16)8-5-7(13)3-4-10(8)15/h3-6H,2H2,1H3,(H2,14,17)
• InChI Key: XBXGLCJFNPAMML-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)Cl)C(=O)N
• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol

Description

6-Chloro-1-ethyl-4-oxoquinoline-3-carboxamide is a synthetic compound that belongs to the quinoline family. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. The compound is known for its unique chemical structure, which makes it an attractive target for drug discovery and development.

Mechanism of Action

The exact mechanism of action of 6-Chloro-1-ethyl-4-oxoquinoline-3-carboxamide is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in cellular processes such as DNA synthesis, protein synthesis, and cell division.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce pain and inflammation in animal models. It has also been shown to have antimicrobial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Chloro-1-ethyl-4-oxoquinoline-3-carboxamide in laboratory experiments is its unique chemical structure, which makes it an attractive target for drug discovery and development. However, the compound is complex to synthesize and requires specialized equipment and expertise. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for research on 6-Chloro-1-ethyl-4-oxoquinoline-3-carboxamide. One area of interest is its potential as an anticancer agent, particularly in combination with other drugs. Another area of research is its potential as an antimicrobial agent, with a focus on developing new treatments for drug-resistant infections. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential applications in other areas of medicine and biology.

Synthesis Methods

The synthesis of 6-Chloro-1-ethyl-4-oxoquinoline-3-carboxamide involves several steps, including the reaction of 6-chloro-4-oxoquinoline with ethylamine and subsequent carboxylation of the resulting product. The process is complex and requires specialized equipment and expertise.

Scientific Research Applications

The compound has been widely used in scientific research for various applications. It has been studied for its potential as an anticancer agent, with promising results in preclinical studies. It has also been investigated for its anti-inflammatory and analgesic properties, as well as its potential as an antimicrobial agent.